
physical properties of 2-Bromo-1-methyl-3-
(trifluoromethyl)benzene

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
2-Bromo-1-methyl-3-

(trifluoromethyl)benzene

Cat. No.: B1291846 Get Quote

For Researchers, Scientists, and Drug
Development Professionals
This technical guide provides a comprehensive overview of the core physical properties of 2-
Bromo-1-methyl-3-(trifluoromethyl)benzene, a key intermediate in various organic

syntheses. The information is curated for researchers, scientists, and professionals in drug

development and agrochemical industries, offering a foundation for its application in complex

molecular synthesis.

Core Physical and Chemical Properties
2-Bromo-1-methyl-3-(trifluoromethyl)benzene is a substituted aromatic compound with the

chemical formula C₈H₆BrF₃.[1] It is recognized for its role as a versatile building block in the

synthesis of pharmaceuticals and pesticides.[1]
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Property Value Source

IUPAC Name
2-bromo-1-methyl-3-

(trifluoromethyl)benzene
[2]

CAS Number 1099597-98-4 [1][2]

Molecular Formula C₈H₆BrF₃ [1]

Molecular Weight 245.03 g/mol [1]

Appearance Colorless liquid [1][2]

Odor Strong, pungent [1]

Melting Point -18 °C [1]

Boiling Point 152-153 °C [1]

Density 1.538 g/mL at 25 °C [1]

Solubility
Insoluble in water; Soluble in

ethanol, acetone, chloroform
[1]

Storage
Store sealed in a dry place at

room temperature
[2]

Experimental Protocols: Determination of Physical
Properties
While specific experimental documentation for this compound is not publicly detailed, the

following outlines standard methodologies for determining its key physical properties.

2.1. Determination of Melting Point

Apparatus: Capillary tube melting point apparatus.

Procedure: A small, dry sample of the compound is packed into a capillary tube and placed

in the melting point apparatus. The temperature is gradually increased, and the range from

which the substance first begins to melt until it becomes completely liquid is recorded. For

substances with melting points below room temperature, a cryostat is employed.
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2.2. Determination of Boiling Point

Apparatus: Distillation setup with a thermometer, heating mantle, and condenser.

Procedure: The compound is heated in a distillation flask. The temperature at which the

liquid boils and its vapor phase is in equilibrium with the liquid phase at a given pressure is

recorded as the boiling point. The thermometer bulb should be positioned just below the side

arm of the distillation head to ensure an accurate reading of the vapor temperature.

2.3. Determination of Density

Apparatus: Pycnometer or a digital density meter.

Procedure: The mass of a clean, dry pycnometer is determined. It is then filled with the

sample liquid, and the mass is measured again. The volume of the pycnometer is known,

allowing for the calculation of density (mass/volume). The measurement is conducted at a

constant, specified temperature (e.g., 25 °C) to ensure accuracy.[1]

2.4. Determination of Solubility

Apparatus: Vials, magnetic stirrer, and analytical balance.

Procedure: A known volume of a solvent (e.g., water, ethanol, acetone) is placed in a vial.

Small, measured amounts of 2-Bromo-1-methyl-3-(trifluoromethyl)benzene are added

incrementally while stirring. The point at which no more solute dissolves, and a saturated

solution is formed, is noted. Solubility can then be expressed qualitatively (e.g., insoluble,

soluble) or quantitatively (e.g., in g/100 mL).[1]

Application in Organic Synthesis: A Workflow
Visualization
As an organic synthetic reagent, 2-Bromo-1-methyl-3-(trifluoromethyl)benzene serves as a

precursor for introducing bromo and trifluoromethyl-substituted toluene moieties into larger

molecules. The following diagram illustrates its logical workflow in the development of new

chemical entities.
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Workflow: Application in Synthesis
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Caption: Synthetic utility of 2-Bromo-1-methyl-3-(trifluoromethyl)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1291846#physical-properties-of-2-bromo-1-methyl-3-
trifluoromethyl-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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